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Introduction

Enbucrilate, a n-butyl cyanoacrylate, is a monomer that rapidly polymerizes in the presence of
moisture, forming a strong adhesive bond.[1] It is widely used in the medical field as a tissue
adhesive for wound closure and as an embolization agent in radiological procedures.[2][3][4]
The viscosity of an enbucrilate formulation is a critical physical property that dictates its
handling characteristics, application, and performance. For instance, low-viscosity formulations
are suitable for applications requiring rapid spreading and penetration, while high-viscosity
formulations are preferred for filling gaps and preventing migration from the application site.[5]

These application notes provide a comprehensive overview of the methodologies for
measuring the viscosity of enbucrilate formulations. Detailed experimental protocols, data
presentation guidelines, and an understanding of the factors influencing viscosity are presented
to assist researchers and professionals in the development and quality control of enbucrilate-
based products.

Factors Influencing Viscosity of Enbucrilate
Formulations

The viscosity of enbucrilate formulations can be tailored by adjusting several factors:
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o Temperature: Viscosity is highly dependent on temperature. An increase in temperature
leads to a decrease in the viscosity of the formulation. Conversely, lowering the temperature
increases the viscosity. This relationship is crucial for controlling the application properties of
the adhesive.[6]

o Additives: Various additives are incorporated into enbucrilate formulations to modify their
properties:

o Thickeners: To increase viscosity and provide thixotropic properties (shear-thinning),
thickening agents like fumed silica or soluble polymers (e.g., poly(methyl methacrylate))
are often added.[7][8][9] Hydrophobic fumed silica is particularly effective in providing
thixotropic effects in cyanoacrylate compositions.[7]

o Plasticizers: Plasticizers are added to reduce the brittleness of the cured adhesive. While
they primarily affect the mechanical properties of the polymerized adhesive, they can also
influence the viscosity of the liquid formulation.[10][11]

o Stabilizers: Acidic stabilizers are included to prevent premature polymerization. The type
and concentration of these stabilizers can have a minor effect on the formulation's
viscosity.

o Other Agents: In medical applications, enbucrilate is sometimes mixed with oil-based
agents, such as iodized oil, to modify its polymerization rate and viscosity for specific
procedures like embolization.

Data Presentation

The following tables summarize the quantitative effects of temperature and additives on the
viscosity of n-butyl cyanoacrylate (NBCA) formulations.

Table 1: Effect of Temperature and lodized Oil on n-Butyl Cyanoacrylate (NBCA) Viscosity
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Temperature (°C) NBCA:lodized Oil Ratio Viscosity (mPa-s)
4 11 15.2
20 11 8.5
40 11 5.2
60 11 3.5
4 1.2 22.8
20 1:2 12.1
40 1:2 7.5
60 1:2 51
4 1:4 354
20 1:4 18.2
40 1:4 11.0
60 1:4 7.5

Data adapted from a study on the effects of temperature and iodized oil on NBCA viscosity.

Table 2: Viscosity of Commercial Cyanoacrylate Adhesives

Product Type Viscosity Range (mPa-s)
Unmodified Monomers 2-5

General Purpose 80-120

High Viscosity / Gel 1500 - 3000+

Note: The viscosities of commercial products can vary significantly based on their specific
formulations and intended applications.[5]

Experimental Protocols
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The following protocols are based on established standards for viscosity measurement of
resins and non-Newtonian fluids, such as ISO 2555 and ASTM D2196, and are adapted for
enbucrilate formulations.[5][7][8][12] A rotational viscometer, such as a Brookfield viscometer,
Is recommended for these measurements.

Protocol 1: Viscosity Measurement of a Base
Enbucrilate Formulation

Objective: To determine the apparent viscosity of a pure or minimally modified enbucrilate
formulation.

Materials and Equipment:
e Enbucrilate formulation
¢ Rotational Viscometer (e.g., Brookfield DV series) with a set of spindles
o Low-viscosity spindle set (e.g., LV-1 to LV-4)
e 600 mL low-form Griffin beaker or other suitable container
o Controlled temperature water bath or chamber
o Calibrated thermometer
o Personal protective equipment (gloves, safety glasses)
Procedure:
e Instrument Setup:
o Set up the viscometer on a level and vibration-free surface.
o Ensure the viscometer is properly calibrated according to the manufacturer's instructions.
o Sample Preparation and Temperature Control:

o Place approximately 500 mL of the enbucrilate formulation into a 600 mL beaker.
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o Place the beaker in a controlled temperature bath set to the desired measurement
temperature (e.g., 25 °C £ 0.1 °C).

o Allow the sample to equilibrate to the target temperature for at least 1 hour. Monitor the
temperature with a calibrated thermometer.

o Spindle Selection and Viscometer Settings:

o Select an appropriate spindle and rotational speed. For low-viscosity enbucrilate, a small
spindle (e.g., LV-1 or LV-2) and a higher speed may be necessary. The goal is to achieve a
torque reading between 10% and 100% of the instrument's range for optimal accuracy.

o Attach the selected spindle to the viscometer.
e Measurement:

o Carefully lower the viscometer so that the spindle is immersed in the center of the sample
up to the immersion mark on the spindle shaft. Avoid trapping air bubbles.

o Turn on the viscometer motor at the selected speed.
o Allow the reading to stabilize. This may take 30-60 seconds.

o Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa-s) and the
torque percentage.

o Data Reporting:

o Report the viscosity value, the temperature of the measurement, the viscometer model,
spindle number, and rotational speed used.

Protocol 2: Evaluating the Effect of a Thickening Agent

Objective: To determine the effect of a thickening agent (e.g., fumed silica) on the viscosity of

an enbucrilate formulation.

Materials and Equipment:
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Same as Protocol 1

Thickening agent (e.g., hydrophobic fumed silica)

Analytical balance

Low-shear mixer

Procedure:
o Formulation Preparation:

o Prepare a series of enbucrilate formulations with varying concentrations of the thickening
agent (e.g., 1%, 2%, 3%, 4%, 5% w/w).

o Add the thickening agent to the enbucrilate monomer slowly while mixing at a low shear
rate to ensure uniform dispersion without initiating polymerization.

 Viscosity Measurement:
o For each formulation, follow the procedure outlined in Protocol 1 to measure the viscosity.

o It may be necessary to use different spindles and/or rotational speeds as the viscosity
increases with the concentration of the thickening agent.

o Data Analysis and Presentation:
o Tabulate the viscosity measurements for each concentration of the thickening agent.

o Plot a graph of viscosity versus the concentration of the thickening agent to visualize the
relationship.

Visualization of Experimental Workflow

The following diagrams illustrate the logical workflow for viscosity measurement and
formulation adjustment.
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Caption: Experimental workflow for viscosity measurement.
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Caption: Logical relationships in enbucrilate viscosity control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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